Cas no 36752-54-2 ([10]-Shogaol)

[10]-Shogaol Properties

Names and Identifiers

• 8-Shogaol
• (E)-1-(4-hydroxy-3-methoxyphenyl)tetradec-4-en-3-one
• [10]-Shogaol
• 10-Shogaol
• 1-(4-Hydroxy-3-methoxyphenyl)-4-tetradecen-3-one
• (10)-Shogaol
• UP39BHE708
• (E)-1-(4-hydroxy-3-methoxy-phenyl)tetradec-4-en-3-one
• MEGxp0_001221
• FADFGCOCHHNRHF-VAWYXSNFSA-N
• BDBM50317423
• 10-Shogaol (constituent of ginger) [DSC]
• 1-(4-Hydroxy-3-methoxyphenyl)tetradec-4-en-3-one
• Q27291178
• 4-Tetradecen-
• ACon1_001059
• MS-25013
• CHEBI:192883
• BRD-K70733829-001-01-3
• AC-34350
• AKOS030530375
• HY-N2434
• DTXSID40873730
• 4-Tetradecen-3-one, 1-(4-hydroxy-3-methoxyphenyl)-, (4E)-
• SCHEMBL4885150
• (E)-1-(4-Hydroxy-3-methoxy-phenyl)-tetradec-4-en-3-one
• 4-Tetradecen-3-one, 1-(4-hydroxy-3-methoxyphenyl)-
• 1ST40215
• trans-(10)-Shogaol
• ZB1863
• UNII-UP39BHE708
• (e)-1-(4-hydroxy-3-methoxyphenyl) tetradec-4-ene-3-one
• (E)-(10)-Shogaol
• CS-0022652
• MFCD00916692
• NCGC00169717-01
• (4e)-1-(4-hydroxy-3-methoxyphenyl)tetradec-4-en-3-one
• NCGC00169717-02!(E)-1-(4-hydroxy-3-methoxyphenyl)tetradec-4-en-3-one
• SCHEMBL4885163
• NCGC00169717-02
• CHEMBL24226
• 36752-54-2
• 10-Shogaol (constituent of ginger)
• 104186-05-2
• DTXCID101011954
• FT-0776693
• PD124368
• AKOS037515685
• 1-(4-hydroxy-3-methoxyphenyl)tetradec-4-en3-one
• 10-Shogaol(10)-Shogaol; trans-(10)-Shogaol; (E)-1-(4-hydroxy-3-methoxyphenyl)tetradec-4-en-3-one
• DA-59829
• (4E)-1-(4-Hydroxy-3-methoxyphenyl)-4-tetradecen-3-one; trans-[10]-Shogaol
• +Expand

• InChIKey： FADFGCOCHHNRHF-VAWYXSNFSA-N
• Inchi： 1S/C21H32O3/c1-3-4-5-6-7-8-9-10-11-12-19(22)15-13-18-14-16-20(23)21(17-18)24-2/h11-12,14,16-17,23H,3-10,13,15H2,1-2H3/b12-11+
• SMILES： O=C(C([H])([H])C([H])([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])O[H])/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 332.235145g/mol
• Surface Charge: 0
• XLogP3: 5.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 13
• Monoisotopic Mass: 332.235145g/mol
• Monoisotopic Mass: 332.235145g/mol
• Topological Polar Surface Area: 46.5Ų
• Heavy Atom Count: 24
• Complexity: 351
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 332.5

Experimental Properties

• LogP: 5.59940
• PSA: 46.53000
• Solubility: Insuluble (3.0E-3 g/L) (25 ºC),
• Color/Form: Oil
• Density: 0.996±0.06 g/cm3 (20 ºC 760 Torr),